2-Bromothiazolo[4,5-b]pyridine

• IUPAC Name: 2-bromo-[1,3]thiazolo[4,5-b]pyridine
• InChI: InChI=1S/C6H3BrN2S/c7-6-9-5-4(10-6)2-1-3-8-5/h1-3H
• InChI Key: HGRCOOVYWVFSQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(S2)Br
• Molecular Formula: C6H3BrN2S
• Molecular Weight: 215.07 g/mol

Description

“2-Bromothiazolo[4,5-b]pyridine” is a chemical compound with the molecular formula C6H3BrN2S. It is a heterocyclic compound that is part of the broader family of pyridines.

Synthesis Analysis

The synthesis of “this compound” and similar compounds often involves the use of trifluoracetic acid catalyzed condensation of a group of 5-aminopyrazoles and a group of α-oxoketene dithioacetals. Other methods include the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a six-membered ring with two nitrogen atoms at positions 1 and 3. The compound has an average mass of 215.070 Da and a monoisotopic mass of 213.920029 Da.

Physical and Chemical Properties Analysis

“this compound” is a solid compound. It should be stored in an inert atmosphere, preferably in a freezer, under -20°C.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338).

Future Directions

The future directions for “2-Bromothiazolo[4,5-b]pyridine” and similar compounds are promising. They are considered as potential scaffolds for the design of new medicines, including anticancer drugs. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets. The compound’s high reactivity towards various electrophilic reagents makes it an attractive center for functionalization.

Relevant Papers

Several papers have been published on the synthesis and properties of “this compound” and similar compounds. These papers discuss the methods of synthesis, chemical properties, and potential applications of these compounds in detail. They highlight the compound’s potential in drug discovery, organic synthesis, material science, and industrial fields.